Cas no 2680673-43-0 (4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one)

4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one is a fluorinated bicyclic compound featuring a unique azabicyclo[4.2.1]nonane scaffold with two fluorine atoms at the 4-position. This structure imparts enhanced stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic stability and lipophilicity, which can enhance bioavailability in drug development. The ketone functionality at the 3-position offers versatile reactivity for further derivatization, enabling the construction of complex molecular architectures. Its rigid bicyclic framework contributes to conformational constraint, potentially improving binding affinity in target interactions. This compound is particularly useful in medicinal chemistry for the design of bioactive molecules with optimized pharmacokinetic properties.
4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one structure
2680673-43-0 structure
Product Name:4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one
CAS No:2680673-43-0
MF:C8H11F2NO
MW:175.175849199295
CID:5798447
PubChem ID:165942211
Update Time:2025-11-01

4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-9-azabicyclo[4.2.1]nonan-3-one
    • EN300-28271199
    • 2680673-43-0
    • 4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one
    • Inchi: 1S/C8H11F2NO/c9-8(10)4-6-2-1-5(11-6)3-7(8)12/h5-6,11H,1-4H2
    • InChI Key: UXXNGYPIXAEOPV-UHFFFAOYSA-N
    • SMILES: FC1(C(CC2CCC(C1)N2)=O)F

Computed Properties

  • Exact Mass: 175.08087030g/mol
  • Monoisotopic Mass: 175.08087030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.1Ų

4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one Pricemore >>

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Additional information on 4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one

Exploring the Unique Properties and Applications of 4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one (CAS No. 2680673-43-0)

The compound 4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one (CAS No. 2680673-43-0) is a fascinating molecule in the realm of organic chemistry, particularly due to its unique structural features and potential applications. This bicyclic compound, characterized by its difluoro substitution and azabicyclo framework, has garnered attention in pharmaceutical and material science research. Its molecular architecture, combining nitrogen heterocycles and fluorine atoms, makes it a valuable candidate for drug discovery and advanced material design.

One of the most intriguing aspects of 4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one is its potential role in medicinal chemistry. Fluorinated compounds are often sought after for their ability to enhance metabolic stability and bioavailability. The presence of difluoro groups in this molecule could improve its pharmacokinetic properties, making it a promising scaffold for developing new therapeutics. Researchers are particularly interested in its application for targeting neurological disorders and inflammatory diseases, where fluorinated compounds have shown significant efficacy.

In addition to its pharmaceutical potential, 4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one is also being explored in the field of agrochemicals. The azabicyclo structure, combined with fluorine atoms, may contribute to the development of novel pesticides or herbicides with improved environmental profiles. This aligns with the growing demand for sustainable and eco-friendly agricultural solutions, a topic of high interest among researchers and policymakers alike.

The synthesis of 4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one (CAS No. 2680673-43-0) involves sophisticated organic transformations, including cyclization and fluorination steps. These processes highlight the compound's complexity and the advanced techniques required for its production. As synthetic methodologies continue to evolve, the accessibility of this compound is expected to increase, further broadening its applications.

Another area of interest is the compound's potential in material science. The difluoro and azabicyclo motifs could impart unique electronic or steric properties, making it suitable for designing functional materials. For instance, it might be used in the development of organic semiconductors or liquid crystals, which are critical for next-generation display technologies and optoelectronic devices.

Given the rising popularity of fluorinated compounds and heterocyclic chemistry in academic and industrial research, 4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one is poised to become a key player in these fields. Its versatility and structural novelty make it a subject of ongoing investigation, with new discoveries likely to emerge in the coming years. Researchers and chemists are encouraged to explore its properties further, unlocking its full potential for innovative applications.

In summary, 4,4-Difluoro-9-azabicyclo[4.2.1]nonan-3-one (CAS No. 2680673-43-0) represents a compelling example of modern chemical innovation. Its combination of fluorine atoms and a bicyclic nitrogen-containing ring offers a wealth of opportunities across multiple disciplines. Whether in drug development, agrochemicals, or advanced materials, this compound is a testament to the power of molecular design in addressing contemporary scientific challenges.

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